3-Methyl-3-buten-2-ol

• IUPAC Name: 3-methylbut-3-en-2-ol
• InChI: InChI=1S/C5H10O/c1-4(2)5(3)6/h5-6H,1H2,2-3H3
• InChI Key: JEYLKNVLTAPJAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=C)C)O
• Molecular Formula: C5H10O
• DSSTOX Substance ID: DTXSID30871205
• Molecular Weight: 86.13 g/mol
• CAS No.: 10473-14-0

Description

O-Desmethyltramadol: is an opioid analgesic and the main active metabolite of tramadol. It is known for its potent analgesic properties and is used in the treatment of moderate to severe pain. The compound is formed in the liver through the demethylation of tramadol by the enzyme cytochrome P450 2D6 (CYP2D6) . O-Desmethyltramadol has a stronger affinity for the μ-opioid receptor compared to tramadol, making it more effective in pain management .

Preparation Methods

Two-Step Condensation-Hydrolysis Method

Reaction Mechanism

This method involves condensation esterification of carboxylic acids (e.g., formic acid), isobutene, and formaldehyde derivatives (trioxymethylene or paraformaldehyde) under high pressure (2–4 MPa). The reaction proceeds via a Prins-like mechanism, forming 3-methyl-3-buten-1-ol carboxylate intermediates. Subsequent hydrolysis with aqueous NaOH (50°C, 0.8 hours) liberates the target alcohol while regenerating carboxylic acid salts .

Key Reaction:

$$\text{RCOOH} + (\text{CH}$$2\text{O})n + \text{C}4\text{H}8 \xrightarrow{\text{High pressure}} \text{RCOO-C}4\text{H}7\text{OH} \xrightarrow{\text{NaOH}} \text{C}4\text{H}8\text{O} + \text{RCOONa}

Experimental Conditions

Parameter	Optimal Range	Impact on Yield
Temperature	100–120°C	Higher temps accelerate side reactions
Pressure	2.2 MPa	Prevents isobutene volatilization
Molar Ratio (Isobutene:Formaldehyde)	3:1	Excess isobutene improves conversion
Catalyst	None	Reduces separation costs

Outcomes and Advantages

• Yield : 85–92% overall

• Selectivity : >95% for 3-methyl-3-buten-2-ol due to steric control during esterification.

• Sustainability : Water phases are recycled after sodium carboxylate precipitation, reducing wastewater by 70% .

Hydrohalide Addition-Hydrolysis Route

Reaction Mechanism

Isoprene reacts with hydrogen chloride (HCl) at –10°C to –40°C to form 2-chloro-4-methyl-2-pentene. Subsequent treatment with excess calcium carbonate in aqueous medium induces hydrolysis, producing this compound via carbocation rearrangement .

Key Reaction:

$$\text{C}$$5\text{H}8 + \text{HCl} \xrightarrow{-30^\circ \text{C}} \text{C}5\text{H}9\text{Cl} \xrightarrow{\text{CaCO}3, \text{H}2\text{O}} \text{C}5\text{H}{10}\text{O} + \text{CaCl}_2

Experimental Conditions

Parameter	Optimal Range	Impact on Yield
HCl:Isoprene Ratio	1.2:1	Minimizes di-adduct formation
Hydrolysis pH	9–10	Prevents retro-aldol side reactions
Distillation Temperature	55–95°C	Azeotropes separate product efficiently

Outcomes and Challenges

• Yield : 78–82% after distillation .

• Byproducts : 15–20% prenol (3-methyl-2-buten-1-ol) forms due to competing hydration pathways.

• Waste Management : Generates 0.5 moles CaCl₂ per mole product, requiring precipitation infrastructure .

Catalytic Hydrogenation of 3-Butyn-2-Ol

Reaction Mechanism

Palladium-doped SBA-15/metformin catalysts selectively hydrogenate 3-butyn-2-ol to 3-buten-2-ol at ambient pressure. The mesoporous silica support enhances metal dispersion, achieving >90% conversion in 5 hours .

Key Reaction:

$$\text{HC≡C-CH(OH)-CH}$$3 + \text{H}2 \xrightarrow{\text{Pd/SBA-15}} \text{CH}2=\text{CH-CH(OH)-CH}3

Experimental Conditions

Parameter	Optimal Range	Impact on Yield
Catalyst Loading	2 wt% Pd	Higher loadings reduce cost-efficiency
Hydrogen Pressure	1 atm	Enables safer operation
Solvent	Methanol	Polar aprotic solvents improve H₂ solubility

Outcomes and Innovations

• Yield : 90% with 98% alkene selectivity .

• Catalyst Reusability : Retains 85% activity after 10 cycles due to SBA-15’s thermal stability.

• Green Chemistry : Eliminates heavy metals and operates at room temperature .

Comparative Analysis of Methods

Metric	Condensation-Hydrolysis	Hydrohalide Route	Hydrogenation
Yield (%)	85–92	78–82	90
Byproducts	<5% carboxylates	15–20% prenol	<2% over-hydrogenation
Catalyst Requirements	None	CaCO₃	Pd/SBA-15
Environmental Impact	Low (water recycling)	Moderate (CaCl₂ waste)	Low (green solvents)
Capital Cost	High (pressure reactors)	Moderate	High (catalyst synthesis)

Chemical Reactions Analysis

Thermal Decomposition and Pyrolysis

3-Methyl-3-buten-2-ol undergoes thermal decomposition via unimolecular pathways, producing formaldehyde (HCHO) and isobutene (C₄H₈) as primary products . The reaction mechanism involves carbocation intermediates formed through proton abstraction, followed by fragmentation:
$\text{C H O}\rightarrow \text{HCHO}+\text{C H }$

Experimental Conditions and Outcomes

Temperature (°C)	Pressure (MPa)	Major Products	Yield (%)	Reference
120–200	1.2–4.4	HCHO, C₄H₈	90–96

This reaction is significant in atmospheric chemistry, contributing to secondary organic aerosol (SOA) formation .

Oxidation Reactions

Oxidation of this compound occurs under both enzymatic and abiotic conditions:

Photooxidation

In the presence of hydroxyl radicals (- OH) and sunlight, the compound forms oxygenated products such as:

• Glycolaldehyde (HOCH₂CHO)

• Glyoxal (CHOCHO)

• 2-Hydroxy-2-methylpropanal (HMPR) .

Key Findings

• Glyoxal yield: 25% under high-NOₓ conditions, 4% under low-NOₓ .

• SOA formation is negligible (<0.1% yield) under most conditions but increases with acidic aerosols .

Chemical Oxidation

Reagents like potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂) oxidize the alcohol to ketones or carboxylic acids.

Acid-Catalyzed Reactions

Under acidic conditions, this compound participates in:

Epoxidation

Formation of epoxide intermediates (e.g., (3,3-dimethyloxiran-2-yl)methanol) has been observed, which further react to form organosulfates and diols .

Hydration

The compound undergoes acid-catalyzed hydration to form diols, such as 2,3-dihydroxyisopentanol (DHIP), a tracer compound in ambient aerosols .

Reaction Pathway
$\text{C H O}+\text{H O}\xrightarrow{\text{H }}\text{C H O }$

Nucleophilic Addition

The α,β-unsaturated alcohol structure facilitates nucleophilic additions. For example:

• Hydroxylamine adds to the double bond, forming oxime derivatives.

• Thiols undergo Michael addition, producing sulfur-containing adducts.

Polymerization

This compound polymerizes exothermically when exposed to heat or contaminants, necessitating stabilizers like hydroquinone .

Esterification

Reaction with carboxylic acids (e.g., acetic acid) forms esters like 3-methyl-3-buten-1-yl acetate, used in fragrance production .

Hydrolysis

Esters of this compound hydrolyze in basic media to regenerate the alcohol :
$\text{RCOO C H O}+\text{NaOH}\rightarrow \text{C H O}+\text{RCOONa}$

Optimized Hydrolysis Conditions

Reagent	Temperature (°C)	Yield (%)	Reference
40% NaOH	60	96.4
20% KOH	20	91.1

Environmental and Atmospheric Impact

• SOA Formation : Contributes to aerosol mass through reactions with acidic sulfates .

• Tropospheric Lifespan : Reacts with - OH radicals, with a calculated lifetime of ~4 hours .

Scientific Research Applications

Organic Synthesis

3-Methyl-3-buten-2-ol is primarily utilized as a reagent in organic synthesis. It serves as an intermediate in the production of various compounds, including:

• Alkenes and Alcohols: It can be converted into more complex molecules through dehydration or oxidation reactions.
• Pharmaceutical Intermediates: Its structure allows for modifications that lead to the synthesis of biologically active compounds.

Case Study: Synthesis of Alkylated Compounds

A study demonstrated the use of this compound in synthesizing alkylated compounds via nucleophilic substitution reactions. The reactions showed high yields and selectivity, highlighting its utility as a versatile building block in synthetic organic chemistry .

Fragrance and Flavor Industry

In the fragrance industry, this compound is noted for its pleasant odor profile, making it suitable for use in perfumes and flavorings. However, it is recommended to use it at controlled levels due to regulatory considerations.

Application Summary:

Application Area	Usage Level	Regulatory Notes
Fragrance	Limited	Not for direct food use
Flavoring	Controlled	Subject to safety assessments

Environmental Chemistry

Research has indicated that this compound undergoes atmospheric oxidation processes, which are critical in understanding its environmental impact. The compound reacts with hydroxyl radicals, contributing to the formation of secondary pollutants.

Kinetic Study Insights:

A kinetic study revealed that the atmospheric oxidation rate of this compound is significant, indicating its role in atmospheric chemistry and potential implications for air quality .

Biochemical Applications

Emerging studies suggest that this compound may have applications in biochemistry, particularly as a precursor for bioactive compounds derived from natural sources like Allium cepa (onion) and Vaccinium vitis-idaea (lingonberry) . This highlights its potential role in nutraceuticals and functional foods.

Mechanism of Action

O-Desmethyltramadol exerts its effects primarily through the activation of the μ-opioid receptor. It binds to this receptor with high affinity, leading to the inhibition of pain signals in the central nervous system. Additionally, O-Desmethyltramadol inhibits the reuptake of norepinephrine and serotonin, contributing to its analgesic and antidepressant effects . The compound also interacts with other receptors, such as the δ-opioid and κ-opioid receptors, although with lower affinity .

Comparison with Similar Compounds

Tramadol: The parent compound of O-Desmethyltramadol, with a lower affinity for the μ-opioid receptor.

Codeine: Another opioid analgesic that is metabolized to morphine in the body.

Morphine: A potent opioid analgesic with a high affinity for the μ-opioid receptor.

Oxycodone: An opioid analgesic with similar properties to O-Desmethyltramadol but different metabolic pathways.

Uniqueness: O-Desmethyltramadol is unique due to its high affinity for the μ-opioid receptor and its ability to inhibit the reuptake of norepinephrine and serotonin. This dual mechanism of action makes it effective in treating both pain and depression, setting it apart from other opioid analgesics .

Biological Activity

3-Methyl-3-buten-2-ol (MBO) is a hemiterpene that has garnered interest due to its biological activities and roles in ecological interactions. This article reviews the biological activity of MBO, including its formation, ecological significance, and potential applications in various fields.

MBO is a volatile organic compound (VOC) primarily produced through the non-enzymatic conversion of dimethylallyl pyrophosphate (DMADP) in the presence of metal ions such as manganese (Mn²⁺) and iron (Fe²⁺). Research indicates that the formation of MBO is influenced by various factors including temperature, pH, and metal ion concentration. For instance, MBO production peaks at a lower concentration of Mn²⁺ compared to isoprene, which predominates at higher concentrations . The reaction mechanism involves the deprotonation of allylic carbons leading to carbocation intermediates, which can either form isoprene or MBO depending on subsequent reactions .

Ecological Role

MBO serves as an important pheromone component for certain insect species, particularly the spruce bark beetle (Ips typographus). It plays a critical role in aggregation behavior, aiding in the attraction of beetles to host trees . Additionally, MBO's emissions from vegetation contribute to atmospheric chemistry and secondary organic aerosol (SOA) formation, affecting climate and air quality .

Antioxidant Properties

Recent studies have highlighted the antioxidant properties of MBO. It has been suggested that MBO can protect plants from abiotic stresses by stabilizing thylakoid membranes during high-temperature conditions. This stabilization is crucial for maintaining photosynthetic efficiency under stress . Moreover, MBO may activate gene networks related to stress tolerance, indicating its potential role in plant defense mechanisms .

Study on Insect Behavior

In a study examining the behavioral responses of Ips typographus to various pheromone components, it was found that MBO significantly influenced aggregation patterns. The presence of MBO in bark extracts from non-host deciduous trees indicated its potential role in interspecific interactions among bark beetles and their environment .

Antioxidant Activity Assessment

A study focusing on the antioxidant capacity of MBO demonstrated its effectiveness in scavenging free radicals. This property suggests that MBO could be beneficial not only for plant health but also for potential applications in food preservation and pharmaceuticals due to its ability to mitigate oxidative stress .

Data Tables

Parameter	Effect on MBO Production
Metal Ion Concentration	Higher Mn²⁺ concentrations favor isoprene over MBO; optimal MBO production occurs at lower concentrations.
Temperature	MBO production increases with temperature; however, it predominates at lower temperatures compared to isoprene.
pH Level	Acidic and neutral pH levels enhance MBO formation compared to alkaline conditions.

Q & A

Q. Basic: What are the recommended methods for synthesizing 3-methyl-3-buten-2-ol with high purity, and how can structural confirmation be achieved?

Methodological Answer:
Synthesis of this compound can be optimized using catalytic systems. For instance, zinc and molybdenum complexes have demonstrated efficacy in alcohol dehydration and isomerization reactions, achieving yields >80% under controlled temperatures (80–120°C) and inert atmospheres . Post-synthesis, structural confirmation requires a combination of 1D/2D NMR (e.g., $^1$H, $^{13}$C, HSQC, and COSY) to resolve stereochemistry and substituent positions. Gas chromatography-mass spectrometry (GC/MS) with a non-polar column (e.g., DB-5) can verify purity (>98%) by comparing retention indices and fragmentation patterns against reference libraries .

Q. Basic: How do physical properties (e.g., boiling point, density) of this compound influence experimental design?

Methodological Answer:
Key physical properties include a boiling point of ~132°C (at 2 mmHg) and a density of 0.822 g/mL . These parameters dictate solvent selection (e.g., low-polarity solvents for extraction), distillation conditions (short-path distillation under reduced pressure), and storage protocols (argon atmosphere, –20°C to prevent oxidation). The compound’s volatility necessitates closed-system reactions to minimize losses during reflux or stirring .

Q. Advanced: How can researchers resolve contradictions in reported pyrolysis and oxidation pathways of this compound?

Methodological Answer:
Discrepancies in reaction pathways often arise from differences in experimental conditions (e.g., temperature, pressure, or radical initiators). For example, high-temperature pyrolysis (600–800°C) favors allylic C–H bond cleavage, yielding isoprene and formaldehyde, while oxidation at lower temperatures (300–500°C) produces ketones and carboxylic acids via peroxy radical intermediates . To reconcile

• Conduct kinetic modeling (e.g., using CHEMKIN) to compare rate constants under varying conditions.
• Validate mechanisms with isotopic labeling (e.g., $^{13}$C) to track carbon rearrangement .
• Cross-reference with high-level computational studies (e.g., CBS-QB3) to identify thermodynamically favored pathways .

Q. Advanced: What catalytic systems enhance the selectivity of this compound in Prins condensation reactions?

Methodological Answer:
The HZSM-5 zeolite catalyst, combined with supercritical CO$_2$ as a solvent, improves selectivity (>90%) in Prins condensation between formaldehyde and isobutene. The microporous structure of HZSM-5 stabilizes carbocation intermediates, while supercritical CO$_2$ reduces side reactions by diluting reactive species . Optimize parameters:

• Temperature : 120–150°C to balance reaction rate and catalyst stability.
• Pressure : 10–15 MPa to maintain CO$_2$ in supercritical phase.
• Catalyst pretreatment : Acidic sites can be modulated via ammonium exchange to enhance Lewis acidity .

Q. Advanced: How do computational models align with experimental data on the oxidation kinetics of this compound?

Methodological Answer:
Discrepancies between experimental and computational results often stem from oversimplified kinetic models. For robust alignment:

• Use detailed kinetic models incorporating pressure-dependent rate rules (e.g., from RMG database) for elementary reactions like H-abstraction and β-scission .
• Validate against shock-tube or flow reactor data at 500–1100 K, ensuring models account for collisional energy transfer and wall effects .
• Refine quantum mechanical calculations (e.g., DFT with M06-2X functional) to accurately predict activation energies for key intermediates like allylic radicals .

Q. Basic: What analytical techniques are critical for detecting trace impurities in this compound?

Methodological Answer:

• GC/MS with cryogenic trapping : Detects impurities <0.1% by enhancing resolution of low-volatility byproducts (e.g., dimers) .
• Headspace SPME-GC/MS : Identifies volatile degradation products (e.g., aldehydes) formed during storage .
• HPLC-UV/RI : Quantifies polar impurities (e.g., diols) using a C18 column and isocratic elution (acetonitrile/water, 70:30) .

Q. Advanced: What strategies mitigate isomerization during functionalization of this compound?

Methodological Answer:
Isomerization to 3-methyl-2-buten-1-ol is common due to acid-catalyzed hydride shifts. Mitigation approaches include:

• Low-temperature reactions (<0°C) with bulky bases (e.g., LDA) to deprotonate selectively without inducing rearrangement .
• Protecting groups : Use tert-butyldimethylsilyl (TBS) ethers to stabilize the alcohol moiety during electrophilic additions .
• In situ monitoring : Employ ReactIR to detect early-stage isomerization and adjust reaction conditions dynamically .

Synthesis routes and methods

Procedure details

A mixture of 1.0 g (14.3 mmol) of 2-methyl-2-butene and 500 mg. of photosensitizing resin in 150 ml of methanol was irradiated as described above. The volume of oxygen uptake was measured. To the solution was added sodium borohydride, and after 5 min. the solution was extracted with ether (20 ml.) The ether solution was analyzed by gas chromatography to give 3-methylbut-3-ene-2-ol and 2-methylbut-3-ene-2-ol, in a 50:50 ratio, within experimental error. The ratio of these two products is the same as that observed when rose bengal or methylene blue are dissolved in methanol. Hence the same intermediate, singlet oxygen is involved in both processes. Radical oxidation leads to different products.